Cas no 2495023-20-4 (5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2495023-20-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5804825
• PubChem ID: 155707756
• Update Time: 2025-05-20

5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2495023-20-4
• EN300-1861850
• 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-8(9-5-3-2-4-6-9)11-10(12(15)16)7-13-14-11/h2-8H,1H3,(H,13,14)(H,15,16)
• InChI Key： ILOVMLXSJNTZOE-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2495023-20-4)

5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2495023-20-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a versatile scaffold widely recognized for its biological activity and structural diversity. The presence of a phenylethyl group at the 5-position and a carboxylic acid moiety at the 4-position imparts unique chemical and pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The 1-phenylethyl substituent, also known as phenethylamine, introduces additional functionality that can influence the compound's solubility, metabolic stability, and binding affinity. The carboxylic acid group at the 4-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The structural flexibility of pyrazole allows for the design of molecules that can modulate biological pathways effectively. For instance, studies have shown that pyrazole-based compounds can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

One of the most compelling aspects of 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid is its potential as a lead compound for drug development. The combination of the phenylethyl group and the carboxylic acid moiety suggests that this compound may exhibit both binding affinity and metabolic stability, key factors in successful drug candidates. Furthermore, the pyrazole core provides a platform for structure-activity relationship (SAR) studies, allowing researchers to systematically modify the molecule to optimize its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding interactions of 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid with various biological targets. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease pathways. Additionally, virtual screening has identified potential scaffolds for further optimization, providing a rational basis for experimental synthesis.

The synthesis of 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or β-diketones, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex pyrazole derivatives with greater efficiency and scalability.

In conclusion, 5-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2495023-20-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug discovery efforts. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are likely to play a significant role in the development of novel treatments for human diseases.